Cas no 1803577-73-2 (Acetamide, N-[4-(azidomethyl)phenyl]-)

• Product Name: Acetamide, N-[4-(azidomethyl)phenyl]-
• CAS No: 1803577-73-2
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5820547
• PubChem ID: 135363713
• Update Time: 2025-06-15

Acetamide, N-[4-(azidomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(azidomethyl)phenyl]-
• EN300-1786128
• N-[4-(azidomethyl)phenyl]acetamide
• SCHEMBL20542578
• 1803577-73-2

• Inchi： 1S/C9H10N4O/c1-7(14)12-9-4-2-8(3-5-9)6-11-13-10/h2-5H,6H2,1H3,(H,12,14)
• InChI Key： LDECCIKNWUZMJT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CN=[N+]=[N-])=CC=1)C(=O)C

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.5Ų

Additional information on Acetamide, N-[4-(azidomethyl)phenyl]-

Comprehensive Overview of Acetamide, N-[4-(azidomethyl)phenyl]- (CAS No. 1803577-73-2)

Acetamide, N-[4-(azidomethyl)phenyl]- (CAS No. 1803577-73-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features an azidomethyl group attached to a phenyl ring, which is further linked to an acetamide moiety. Such a combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The compound's azide functional group is of particular interest to researchers exploring click chemistry, a rapidly growing field that enables efficient and selective molecular bonding. With the rise of bioconjugation techniques and protein labeling, Acetamide, N-[4-(azidomethyl)phenyl]- has become a sought-after reagent for modifying biomolecules. Its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions makes it indispensable for creating targeted drug delivery systems and diagnostic tools.

In recent years, the demand for high-purity chemical intermediates like Acetamide, N-[4-(azidomethyl)phenyl]- has surged, driven by advancements in precision medicine and personalized therapeutics. Researchers frequently search for "azidomethylphenyl acetamide applications" or "CAS 1803577-73-2 solubility" to optimize experimental protocols. The compound's stability under various pH conditions and its solubility in organic solvents like DMSO and DMF further enhance its utility in laboratory settings.

Another trending topic linked to this compound is its role in proteomics research. As scientists investigate "photoaffinity labeling probes," the azide group in Acetamide, N-[4-(azidomethyl)phenyl]- offers a versatile handle for crosslinking studies. This aligns with the broader interest in "chemical biology tools" and "target identification" strategies, which dominate academic and industrial research forums.

From a synthetic chemistry perspective, the compound's aryl azide component enables photochemical reactions, making it useful for designing light-responsive materials. Queries such as "azidomethylphenyl derivatives in polymer science" reflect its growing relevance in smart material development. Its thermal stability and compatibility with radical polymerization techniques further broaden its industrial applications.

Quality control is a critical consideration for users of Acetamide, N-[4-(azidomethyl)phenyl]-. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, as highlighted in searches for "CAS 1803577-73-2 characterization methods." Suppliers often provide technical data sheets detailing its spectroscopic properties and storage recommendations to ensure optimal performance in end-use applications.

Environmental and safety aspects of this compound are also frequently discussed. While not classified as hazardous under standard regulations, proper handling protocols—such as avoiding prolonged exposure to light due to its photosensitive azide group—are emphasized. Researchers increasingly seek "green chemistry alternatives" for azide-containing compounds, spurring innovation in sustainable synthesis routes for derivatives like N-[4-(azidomethyl)phenyl]acetamide.

In summary, Acetamide, N-[4-(azidomethyl)phenyl]- (CAS No. 1803577-73-2) represents a multifaceted tool for modern scientific exploration. Its applications span from biopharmaceuticals to advanced materials, addressing key challenges in molecular design and functionalization. As interdisciplinary research expands, this compound is poised to remain at the forefront of innovations in chemical synthesis and biological engineering.